Cas no 144608-06-0 (benzyl N-[1-(4-hydroxyphenyl)propan-2-yl]carbamate)

• Product Name: benzyl N-[1-(4-hydroxyphenyl)propan-2-yl]carbamate
• CAS No: 144608-06-0
• MF: C₁₇H₁₉NO₃
• MW: 285.337664842606
• CID: 5820387
• PubChem ID: 20073169
• Update Time: 2025-05-24

benzyl N-[1-(4-hydroxyphenyl)propan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL9707035
• EN300-28287047
• 144608-06-0
• benzyl N-[1-(4-hydroxyphenyl)propan-2-yl]carbamate

• Inchi： 1S/C17H19NO3/c1-13(11-14-7-9-16(19)10-8-14)18-17(20)21-12-15-5-3-2-4-6-15/h2-10,13,19H,11-12H2,1H3,(H,18,20)
• InChI Key： AEBVWSDCDOPTRW-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C)CC1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 285.13649347g/mol
• Monoisotopic Mass: 285.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on benzyl N-[1-(4-hydroxyphenyl)propan-2-yl]carbamate

Introduction to Benzyl N-[1-(4-hydroxyphenyl)propan-2-yl]carbamate (CAS No. 144608-06-0)

Benzyl N-[1-(4-hydroxyphenyl)propan-2-yl]carbamate, a compound with the chemical identifier CAS No. 144608-06-0, represents a significant area of interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug development and molecular research. The presence of a benzyl group and a carbamate moiety linked to a propan-2-yl chain substituted with a 4-hydroxyphenyl group imparts distinct chemical properties that make it a valuable candidate for further exploration.

The structural composition of Benzyl N-[1-(4-hydroxyphenyl)propan-2-yl]carbamate is pivotal in understanding its biological activity and interaction with biological targets. The benzyl group, known for its stability and ability to enhance solubility, plays a crucial role in the compound's pharmacokinetic profile. Meanwhile, the carbamate functional group is often associated with inhibitory effects on various enzymes, making it a key feature for therapeutic applications. The 4-hydroxyphenyl moiety, on the other hand, introduces hydrophilicity and potential hydrogen bonding capabilities, which can influence the compound's binding affinity and selectivity.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their versatile biological activities. Research has shown that carbamates can act as potent inhibitors of various enzymes involved in metabolic pathways, making them promising candidates for treating conditions such as diabetes, inflammation, and neurodegenerative diseases. Specifically, Benzyl N-[1-(4-hydroxyphenyl)propan-2-yl]carbamate has been investigated for its potential role in modulating enzymatic activity and cellular processes.

One of the most compelling aspects of Benzyl N-[1-(4-hydroxyphenyl)propan-2-yl]carbamate is its potential application in the field of enzyme inhibition. Studies have demonstrated that this compound can interact with specific enzymes by binding to their active sites, thereby inhibiting their function. For instance, research has indicated that it may have inhibitory effects on carbonic anhydrase, an enzyme involved in maintaining acid-base balance in the body. This inhibition could have therapeutic implications for conditions such as altitude sickness and respiratory disorders.

Furthermore, the structural features of Benzyl N-[1-(4-hydroxyphenyl)propan-2-yl]carbamate make it an attractive scaffold for drug design. The presence of multiple functional groups allows for modifications that can enhance its bioactivity and reduce potential side effects. Researchers have explored various derivatives of this compound to optimize its pharmacological properties. These derivatives have shown promise in preclinical studies, highlighting the compound's potential as a lead molecule for further development.

The synthesis of Benzyl N-[1-(4-hydroxyphenyl)propan-2-yl]carbamate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the preparation of the 4-hydroxyphenyl propanal derivative, which is then reacted with benzoyl chloride to form the corresponding carbamate. Further purification steps are necessary to obtain the final product in high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, facilitating further research and development.

From a biochemical perspective, Benzyl N-[1-(4-hydroxyphenyl)propan-2-yl]carbamate exhibits interesting interactions with biological targets. Its molecular structure allows it to engage with proteins and enzymes in specific ways, influencing cellular signaling pathways and metabolic processes. This interaction can lead to changes in gene expression and protein function, which may have therapeutic benefits. Additionally, the compound's ability to cross cell membranes makes it suitable for intracellular applications, further expanding its potential uses.

The pharmacokinetic properties of Benzyl N-[1-(4-hydroxyphenyl)propan-2-yl]carbamate are also subjects of extensive research. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles to understand how it behaves within the body. These studies are crucial for determining optimal dosages and delivery methods for therapeutic applications. Moreover, knowledge of its pharmacokinetics helps in predicting potential drug-drug interactions and adverse effects.

In conclusion, Benzyl N-[1-(4-hydroxyphenyl)propan-2-yl]carbamate (CAS No. 144608-06-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse biological activities, making it a valuable tool for studying enzyme inhibition and cellular processes. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutics.